N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine

• IUPAC Name: N-benzyl-N-[[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl]ethanamine
• InChI: InChI=1S/C20H21ClN2O/c1-3-23(13-16-7-5-4-6-8-16)14-19-15(2)24-20(22-19)17-9-11-18(21)12-10-17/h4-12H,3,13-14H2,1-2H3
• InChI Key: MEDDWLNYISAMBD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)CC2=C(OC(=N2)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C20H21ClN2O
• Molecular Weight: 340.8 g/mol

Description

N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine, also known as CNO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CNO is a synthetic compound that is structurally similar to clozapine, an antipsychotic drug. However, unlike clozapine, CNO does not have any known clinical applications and is primarily used as a research tool.

Mechanism of Action

N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine acts as an agonist of DREADDs, which are G protein-coupled receptors that are designed to be activated by specific ligands. When N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine binds to DREADDs, it activates a signaling cascade that leads to the activation or inhibition of specific neurons. This allows researchers to selectively manipulate the activity of specific neurons in the brain and study their function.
Biochemical and Physiological Effects:
N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine has been shown to have a variety of biochemical and physiological effects in animal models. These effects include the activation of specific neurons in the brain, the modulation of neurotransmitter release, and the regulation of gene expression in specific cells. N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine has also been shown to have anti-inflammatory effects in some animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine in lab experiments is its selectivity for DREADDs, which allows for the selective activation or inhibition of specific neurons in the brain. This makes it a powerful tool for studying the function of specific neural circuits and their role in various physiological and pathological processes.
However, there are also some limitations to using N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine in lab experiments. One limitation is that it can have off-target effects on other receptors or signaling pathways, which can complicate the interpretation of experimental results. Additionally, N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine is a synthetic compound that is not found naturally in the body, which can limit its translational potential to clinical applications.

Future Directions

There are several future directions for research on N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine and its applications. One area of research is focused on developing more selective DREADDs that can be activated by even more specific ligands. This would increase the specificity of N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine as a research tool and reduce the likelihood of off-target effects.
Another area of research is focused on using N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine to study the function of specific neural circuits in disease models. For example, N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine could be used to study the role of specific neurons in the development of neurological disorders such as Parkinson's disease or Alzheimer's disease.
Finally, there is also interest in exploring the potential therapeutic applications of N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine. While N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine is currently only used as a research tool, its unique properties and selectivity for specific neurons make it a promising candidate for the development of new treatments for neurological and psychiatric disorders.
Conclusion:
In conclusion, N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine, or N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine, is a synthetic compound that has gained significant attention in scientific research due to its unique properties as a selective agonist of DREADDs. N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine has been used extensively as a research tool to study the function of specific neurons in the brain and has potential applications in the development of new treatments for neurological and psychiatric disorders.

Synthesis Methods

N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine can be synthesized using a multistep process that involves the reaction of several chemical reagents. One of the most commonly used methods involves the reaction of 2-(4-chlorophenyl)-5-methyl-1,3-oxazole-4-carbaldehyde with benzylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using chromatography techniques to obtain pure N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine.

Scientific Research Applications

N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine has been used extensively in scientific research as a tool to study the function of specific neurons in the brain. N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine is a selective agonist of the designer receptor exclusively activated by designer drugs (DREADDs), which are engineered G protein-coupled receptors that can be selectively activated by specific ligands. By using N-benzyl-N-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}ethanamine to activate DREADDs in specific neurons, researchers can study the function of these neurons and their role in various physiological and pathological processes.